Cas no 1233952-73-2 (2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran)

• Product Name: 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran
• CAS No: 1233952-73-2
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 4788450
• Update Time: 2026-02-27

2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluoro-6-nitrophenoxy)methyl]tetrahydrofuran
• 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran

• Inchi： 1S/C11H12FNO4/c12-9-4-1-5-10(13(14)15)11(9)17-7-8-3-2-6-16-8/h1,4-5,8H,2-3,6-7H2
• InChI Key： DSLODFITPQPLPU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OCC1CCCO1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 115-118℃
• Boiling Point: 377.0±22.0 °C at 760 mmHg
• Flash Point: 292.1±26.4 °C

2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran

Comprehensive Overview of 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran (CAS No. 1233952-73-2)

2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran, identified by its CAS number 1233952-73-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a tetrahydrofuran ring and a fluoro-nitro-substituted phenoxy group, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications due to its structural complexity and functional adaptability.

The compound’s molecular structure is characterized by the presence of a fluorine atom and a nitro group on the aromatic ring, which significantly influences its reactivity and interaction with biological targets. These functional groups are pivotal in modern drug design, particularly in the development of enzyme inhibitors and receptor modulators. The tetrahydrofuran moiety further enhances its solubility and bioavailability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluoro-nitro aromatic compounds like 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran has surged, driven by their utility in high-throughput screening and combinatorial chemistry. These compounds are often employed in the synthesis of small-molecule libraries, which are essential for identifying novel therapeutic agents. The nitro group serves as a versatile handle for further chemical transformations, enabling the creation of diverse derivatives with tailored properties.

From an environmental perspective, the compound’s biodegradability and ecological impact are subjects of ongoing research. Scientists are investigating its stability under various conditions to assess its suitability for large-scale industrial applications. The fluoro substituent is known to enhance metabolic stability, which is a critical factor in the design of environmentally friendly agrochemicals and pharmaceuticals.

The synthesis of 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These innovations align with the growing trend toward green chemistry, which emphasizes efficiency and sustainability.

In the context of drug discovery, this compound has shown promise as a building block for anticancer agents and antimicrobial drugs. Its ability to modulate cellular pathways and protein-protein interactions makes it a valuable tool for probing biological mechanisms. Additionally, its pharmacokinetic properties are being evaluated to determine its potential as a lead compound in preclinical studies.

The agrochemical industry also benefits from the unique properties of 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran. Its derivatives are being explored as herbicides and pesticides due to their selective activity and low toxicity profiles. The integration of computational modeling has further accelerated the development of these applications, enabling precise predictions of efficacy and safety.

As the scientific community continues to explore the potential of CAS 1233952-73-2, collaborations between academia and industry are expected to drive innovation. The compound’s versatility and adaptability position it as a key player in the future of chemical synthesis and materials science. With ongoing advancements in analytical techniques and process optimization, its applications are likely to expand across multiple disciplines.

In summary, 2-[(2-Fluoro-6-nitrophenoxy)methyl]tetrahydrofuran represents a fascinating intersection of chemistry and biology. Its structural features and functional groups offer endless possibilities for innovation, making it a compound of enduring interest to researchers worldwide. Whether in pharmaceutical development or agrochemical design, its impact is poised to grow in the years to come.